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Compound of Interest

Compound Name: TP-110

Cat. No.: B612070

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for TP-
110 (CAS: 688737-95-3) was not readily available in public domains. The following guidance is
based on general laboratory safety principles for handling solid chemical compounds of
unknown toxicity and information available for TP-110. Researchers, scientists, and drug
development professionals must conduct a thorough risk assessment before handling this
compound and consult with their institution's Environmental Health and Safety (EHS)
department.

This document provides essential, immediate safety and logistical information for handling TP-
110 in a laboratory setting. It includes recommendations for personal protective equipment,
operational procedures, and disposal considerations to ensure the safety of all personnel.

Chemical and Physical Properties of TP-110
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Property

Value

Chemical Name

(2S)-2-[[(2S)-3-(4-methoxyphenyl)-2-[[2-(1-
naphthalenyl)acetyl]Jamino]-1-oxopropyl][2-(4-
methoxyphenyl)-1-(oxomethyl)ethyl]amino]-3-

methylbutanamide

CAS Number

688737-95-3[1]

Molecular Formula

C37H41N306[1]

Molecular Weight 623.74 g/mol [1]
Appearance White solid powder[1]

- Soluble in Dimethyl sulfoxide (DMSO), not
Solubility

soluble in water[1]

Personal Protective Equipment (PPE)

Given the absence of specific toxicological data, a cautious approach is necessary. The

following PPE is recommended as a minimum standard when handling TP-110.

PPE Category

Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Nitrile or other chemically resistant gloves.

Body Protection

A laboratory coat should be worn at all times.
For procedures with a higher risk of exposure,

consider a chemically resistant apron or gown.

Respiratory Protection

For procedures that may generate dust or
aerosols, a NIOSH-approved respirator with an
appropriate particulate filter is recommended.
Work should be conducted in a certified

chemical fume hood.

Operational Plan: Handling and Storage
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Adherence to standard laboratory operating procedures is critical for the safe handling of TP-
110.

Engineering Controls

o Ventilation: All work with solid TP-110 that could generate dust, or with solutions of TP-110,
should be performed in a certified chemical fume hood to minimize inhalation exposure.

Hygiene Measures

» Avoid inhalation of dust and contact with skin and eyes.
e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

e Do not eat, drink, or smoke in areas where TP-110 is handled or stored.

Storage

e Short-term: Store at 0-4°C in a dry, dark environment.[1]
e Long-term: For extended storage, maintain at -20°C.[1]

» Keep the container tightly sealed and in a well-ventilated area.

First Aid

« If Inhaled: Move the individual to fresh air. If breathing is difficult, seek immediate medical
attention.

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

e In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

« |If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
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Dispose of TP-110 and any contaminated materials as hazardous chemical waste. Follow all
local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the
drain or in regular trash. Consult with your institution's EHS department for specific disposal

procedures.

Visualized Workflows

The following diagrams illustrate key procedural and logical workflows for the safe handling of
TP-110.
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Caption: General laboratory workflow for handling TP-110.
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Caption: Logical workflow for risk assessment in the absence of a specific SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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